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Abstract
3-Acetylphenyl ethyl(methyl)carbamate, a compound of interest within pharmaceutical

research, is primarily recognized as a process-related impurity in the synthesis of Rivastigmine,

a key therapeutic agent for Alzheimer's disease. This technical guide provides a

comprehensive review of the available literature on 3-Acetylphenyl ethyl(methyl)carbamate,

focusing on its chemical identity, synthesis, and putative biological activity. Due to the limited

direct research on this specific molecule, this paper also draws upon data from the parent

compound, Rivastigmine, and the broader class of carbamate cholinesterase inhibitors to infer

its potential pharmacological profile. This guide is intended to be a foundational resource for

researchers investigating Rivastigmine impurities and the structure-activity relationships of

novel carbamate derivatives.

Introduction
3-Acetylphenyl ethyl(methyl)carbamate, also known as Rivastigmine impurity C [EP] or

Rivastigmine Related Compound D, is an organic molecule that has garnered attention

primarily due to its association with the manufacturing of Rivastigmine.[1][2][3] Rivastigmine is

a carbamate-based cholinesterase inhibitor used for the symptomatic treatment of mild to

moderate dementia associated with Alzheimer's and Parkinson's diseases.[2][4] As a process-

related impurity, understanding the chemical and biological characteristics of 3-Acetylphenyl
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ethyl(methyl)carbamate is crucial for drug quality control and for a comprehensive

understanding of the pharmacological and toxicological profile of Rivastigmine formulations.

This document synthesizes the available information on 3-Acetylphenyl
ethyl(methyl)carbamate, providing a detailed overview of its chemical properties, a

documented synthesis protocol, and an inferred mechanism of action based on its structural

class.

Chemical and Physical Properties
A summary of the key chemical and physical properties of 3-Acetylphenyl
ethyl(methyl)carbamate is presented in Table 1. This data is compiled from various chemical

databases and literature sources.

Property Value Source

IUPAC Name
(3-acetylphenyl) N-ethyl-N-

methylcarbamate
[5]

Synonyms

Rivastigmine impurity C [EP],

Rivastigmine Related

Compound D

[1][2]

CAS Number 855300-09-3 [5]

Molecular Formula C12H15NO3 [5]

Molecular Weight 221.25 g/mol [5]

Appearance Solid (predicted)

SMILES
CCN(C)C(=O)OC1=CC=CC(=

C1)C(=O)C
[5]

InChIKey
ABNQSLSOFYAGHU-

UHFFFAOYSA-N
[5]

Synthesis and Experimental Protocols
The synthesis of 3-Acetylphenyl ethyl(methyl)carbamate has been described in the context

of preparing and characterizing impurities of Rivastigmine. The following protocol is adapted
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from the literature.

Synthesis of 3-Acetylphenyl ethyl(methyl)carbamate[6]
This synthesis involves the reaction of 1-(3-hydroxyphenyl)ethanone with

ethyl(methyl)carbamic chloride.

Materials:

1-(3-hydroxyphenyl)ethanone

Ethyl(methyl)carbamic chloride

1,4-Dioxane

Sodium methoxide (NaOCH3)

10% Acetic acid solution

Procedure:

To a solution of 1-(3-hydroxyphenyl)ethanone (5.0 g, 36.72 mmol) in 1,4-dioxane (25 ml),

add sodium methoxide (3.96 g, 73.33 mmol).

To this mixture, add ethyl(methyl)carbamic chloride (5.36 g, 44.09 mmol) at a temperature

of 25-30°C.

Heat the reaction mixture to 60-65°C.

Monitor the reaction progress by Thin Layer Chromatography (TLC).

Upon completion, cool the reaction mass to 10-15°C.

Adjust the pH of the mixture to 7.0-8.0 by adding a 10% acetic acid solution.

Separate the dioxane layer and concentrate it under a vacuum to yield the crude product.

Purification:
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The resulting crude product can be purified by column chromatography to obtain the final

compound.

Logical Workflow for Synthesis
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Caption: Synthetic workflow for 3-Acetylphenyl ethyl(methyl)carbamate.
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Biological Activity and Mechanism of Action
Direct studies on the biological activity of 3-Acetylphenyl ethyl(methyl)carbamate are not

readily available in the published literature. However, as a carbamate derivative and a

structural analog of Rivastigmine, its primary mechanism of action is predicted to be the

inhibition of cholinesterases, namely acetylcholinesterase (AChE) and butyrylcholinesterase

(BChE).

Inferred Mechanism of Action: Cholinesterase Inhibition
Carbamate inhibitors like Rivastigmine act by carbamylating the serine residue in the active site

of cholinesterases.[1] This process is reversible and results in a temporary inactivation of the

enzyme, leading to an increase in the concentration of acetylcholine in the synaptic cleft.[1]

This enhanced cholinergic activity is the basis for the therapeutic effects of Rivastigmine in

Alzheimer's disease. Given its structural similarity, 3-Acetylphenyl ethyl(methyl)carbamate is

expected to follow the same mechanism.

Signaling Pathway of Carbamate Cholinesterase
Inhibitors
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Caption: General signaling pathway of carbamate cholinesterase inhibition.

Quantitative Data and Comparative Analysis
As there is no specific quantitative data for 3-Acetylphenyl ethyl(methyl)carbamate, the

following table presents data for the parent drug, Rivastigmine, and other related carbamates

to provide a comparative context for its potential activity.
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Compound Target IC50 (µM) Source

Rivastigmine
Acetylcholinesterase

(AChE)
4.15 [1]

Rivastigmine
Butyrylcholinesterase

(BChE)
0.037 [1]

Neostigmine
Acetylcholinesterase

(AChE)
10 (Ki) [6]

Physostigmine
Acetylcholinesterase

(AChE)
20 (Ki) [6]

Salicylanilide

Carbamates

Acetylcholinesterase

(AChE)
5 - 235

Salicylanilide

Carbamates

Butyrylcholinesterase

(BChE)
5 - 235

It is important to note that the acetyl group on the phenyl ring of 3-Acetylphenyl
ethyl(methyl)carbamate will influence its electronic and steric properties compared to

Rivastigmine, which has a dimethylaminoethyl group at the same position. This structural

difference will likely result in a different binding affinity and inhibitory potency for AChE and

BChE.

Conclusion and Future Directions
3-Acetylphenyl ethyl(methyl)carbamate is a known process-related impurity in the synthesis

of Rivastigmine. While its chemical synthesis has been documented, there is a notable

absence of direct research into its biological activity and pharmacological profile. Based on its

carbamate structure, it is predicted to act as a cholinesterase inhibitor.

Future research should focus on:

Biological Evaluation: Performing in vitro assays to determine the IC50 values of 3-
Acetylphenyl ethyl(methyl)carbamate against both acetylcholinesterase and

butyrylcholinesterase.
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Pharmacokinetic Studies: Investigating the absorption, distribution, metabolism, and

excretion (ADME) profile of the compound.

Toxicological Assessment: Evaluating the potential toxicity of this impurity.

A thorough understanding of the biological properties of 3-Acetylphenyl
ethyl(methyl)carbamate is essential for ensuring the safety and efficacy of Rivastigmine and

may provide insights into the structure-activity relationships of novel carbamate-based

therapeutic agents.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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